Cas no 675605-36-4 ((2S,5R)-5-Fluoropiperidine-2-carboxylic acid)

• Product Name: (2S,5R)-5-Fluoropiperidine-2-carboxylic acid
• CAS No: 675605-36-4
• MF: C₆H₁₀FNO₂
• MW: 147.147505283356
• CID: 867757
• PubChem ID: 45084687
• Update Time: 2025-06-15

(2S,5R)-5-Fluoropiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid,5-fluoro-,(2S,5R)-(9CI)
• 1301204-87-4
• rac-(2R,5S)-5-fluoropiperidine-2-carboxylic acid
• 675605-36-4
• AKOS006381464
• 5beta-Fluoropiperidine-2alpha-carboxylic acid
• EN300-6759522
• (2S,5R)-5-Fluoropiperidine-2-carboxylic acid
• DTXSID101257459
• Rel-(2R,5S)-5-fluoropiperidine-2-carboxylic acid
• (2S,5R)-5-Fluoro-2-piperidinecarboxylic acid

• Inchi： 1S/C6H10FNO2/c7-4-1-2-5(6(9)10)8-3-4/h4-5,8H,1-3H2,(H,9,10)/t4-,5+/m1/s1
• InChI Key： RHTGVGPUHYZXLP-UHNVWZDZSA-N
• SMILES： F[C@H]1CN[C@H](C(=O)O)CC1

Computed Properties

• Exact Mass: 147.07
• Monoisotopic Mass: 147.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: -2

Additional information on (2S,5R)-5-Fluoropiperidine-2-carboxylic acid

Introduction to (2S,5R)-5-Fluoropiperidine-2-carboxylic Acid (CAS No. 675605-36-4)

(2S,5R)-5-Fluoropiperidine-2-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 675605-36-4), is a fluorinated piperidine derivative with a specific stereochemical configuration at the 2S and 5R positions. The presence of a fluorine atom at the 5-position introduces unique electronic and steric properties, making this molecule a valuable scaffold for the development of novel therapeutic agents.

The< strong> stereochemistry of (2S,5R)-5-Fluoropiperidine-2-carboxylic acid is critical to its biological activity. Piperidine derivatives are well-known for their role in drug design due to their ability to mimic natural amino acid structures and interact with biological targets. The specific arrangement of substituents around the piperidine ring influences its binding affinity and selectivity, which are essential factors in drug development. In recent years, there has been a growing interest in fluorinated piperidine compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to better understand the structural and functional properties of (2S,5R)-5-Fluoropiperidine-2-carboxylic acid. These studies have highlighted the compound's potential as a building block for drugs targeting neurological disorders, infectious diseases, and cancer. For instance, fluorinated piperidine derivatives have shown promise in inhibiting enzymes involved in signal transduction pathways, which are often dysregulated in diseases such as Alzheimer's and Parkinson's.

The< strong> synthesis of (2S,5R)-5-Fluoropiperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as asymmetric hydrogenation and chiral resolution, are employed to achieve the desired stereoisomer. The introduction of fluorine at the 5-position adds an additional layer of complexity to the synthesis but also enhances the compound's potential therapeutic value.

In the realm of drug discovery, (2S,5R)-5-Fluoropiperidine-2-carboxylic acid has been utilized as a key intermediate in the development of several lead compounds. Its structural features make it an ideal candidate for further derivatization to create molecules with improved pharmacological properties. Researchers have explored its use in designing kinase inhibitors, which are crucial for treating various types of cancer. The fluorine atom's ability to increase binding affinity has been particularly beneficial in these applications.

The< strong> pharmacological profile of (2S,5R)-5-Fluoropiperidine-2-carboxylic acid is another area of active investigation. Preclinical studies have demonstrated its potential in modulating neurotransmitter systems, making it a candidate for treating central nervous system disorders. Additionally, its interaction with bacterial enzymes has been studied for the development of novel antibiotics. The compound's unique structure allows it to disrupt essential bacterial processes while minimizing toxicity to human cells.

The< strong> future directions for research on (2S,5R)-5-Fluoropiperidine-2-carboxylic acid are promising and multifaceted. As our understanding of molecular interactions continues to evolve, new applications for this compound are likely to emerge. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications. The continued exploration of fluorinated piperidine derivatives will undoubtedly contribute significantly to advancements in medicinal chemistry.

In conclusion, (2S,5R)-5-Fluoropiperidine-2-carboxylic acid is a versatile and innovative compound with substantial potential in pharmaceutical research. Its unique stereochemistry and structural features make it an invaluable tool for developing new drugs targeting various diseases. As research progresses, we can expect to see more applications of this compound in both academic and industrial settings.